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Compound of Interest

Compound Name: BVT-14225

Cat. No.: B1668146

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides detailed protocols for the preparation of a stock solution of BVT-
14225, a selective inhibitor of 113-hydroxysteroid dehydrogenase type 1 (113-HSD1).[1][2][3]
These guidelines are intended for researchers, scientists, and drug development professionals
working in areas such as endocrinology and metabolic diseases.[2] The information includes
the physicochemical properties of BVT-14225, a step-by-step procedure for solubilization, and
recommendations for storage to ensure solution stability.

Introduction to BVT-14225

BVT-14225 is a potent and selective small molecule inhibitor of the enzyme 11(3-hydroxysteroid
dehydrogenase type 1 (113-HSD1).[1][2] This enzyme is responsible for the intracellular
conversion of inactive cortisone to active cortisol, a key glucocorticoid. By blocking this
conversion, BVT-14225 effectively reduces local cortisol levels in target tissues. Its selectivity
for 113-HSD1 over 113-HSD2 (IC50 >10,000 nM) makes it a valuable tool for studying the role
of glucocorticoid metabolism in various physiological and pathological processes, including
diabetes and metabolic syndrome.[2]

Data Presentation

Quantitative data for BVT-14225 are summarized below for easy reference.
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Table 1: Chemical and Physical Properties of BVT-14225

Property Value Reference
2-[[(3-chloro-2-

Chemical Name E’e’:\:g::t:?:f?suIfonyl]aminO]- 2]
thiazoleacetamide

Molecular Formula C16H20CIN3O3S2 [1][2]114]

Molecular Weight 401.93 g/mol [1112114]

Appearance Solid powder [41[5]

Purity >98% [2][4]

CAS Number 376638-65-2 [1][2]

Table 2: Solubility and ICso Data for BVT-14225
Parameter Value Reference
Solvent Dimethyl Sulfoxide (DMSO) [11[5]

Solubility in DMSO

> 27 mg/mL (approx. 67 mM)

[1]

ICso (human 113-HSD1)

52 nM

[2]

ICs0 (mouse 113-HSD1)

284 nM

[2]

Table 3: Stock Solution Storage Recommendations

Storage Condition

Powder

Stock Solution in
DMSO

Reference

Long-term

-20°C (= 4 years)

-20°C (months) or
-80°C (= 6 months)

[2]5](6]

Short-term

0-4°C (daysto
weeks)

4°C (up to 2 weeks)

[5]L6]
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Experimental Protocols

Materials and Equipment
o BVT-14225 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered with foil)

Vortex mixer

Pipettors and sterile tips

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle BVT-14225 powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

e Consult the Safety Data Sheet (SDS) for BVT-14225 prior to handling.

Preparation of a 10 mM BVT-14225 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed.

o Equilibrate Reagents: Allow the BVT-14225 powder vial and DMSO to warm to room
temperature before opening to prevent moisture condensation.

e Weigh BVT-14225: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out 4.02 mg of BVT-14225 powder (Molecular Weight = 401.93) into the
tube.

e Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the BVT-14225 powder.
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e Dissolve Compound: Close the tube tightly and vortex thoroughly for 1-2 minutes until the
powder is completely dissolved. Gentle warming in a water bath (up to 37°C) can be used to
aid dissolution if necessary. Visually inspect the solution against a light source to ensure

there are no visible particulates.

» Aliquot and Store: For ease of use and to avoid repeated freeze-thaw cycles, aliquot the
stock solution into smaller volumes in sterile, light-protected tubes. Store the aliquots as
recommended in Table 3. For long-term storage, -20°C is recommended.[5]
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Caption: Mechanism of BVT-14225 inhibiting 113-HSD1.

Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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